-
Home
-
Search for "929016-96-6"
Found 1 product searching for
"929016-96-6
"
Best Match
-
-
Potent HDAC inhibitor (IC50 = 77 nM, HDAC1). Shows antiproliferative effects in cancer cell lines (IC50 values are 480, 560, 480, and 340 nM for A2780, COLO 205 and HCT-116 and PC-3 lines respectively). Shows antitumor and potent antimalarial effects in vivo. Orally active.
Inhibition of histone deacetylases (HDACs) leads to accumulation of acetylated histones, resulting in a variety of cell type-dependent responses including apoptosis, necrosis, differentiation, cell survival, inhibition of proliferation, and cytostasis. SB939 is an HDAC inhibitor that displays an IC50 value of 77 nM in an in vitro HDAC1 activity assay and prevents proliferation of ovarian (A2780), colon (COLO 205 and HCT116), and prostate cancer (PC-3) cell lines at IC50 values of 0.48, 0.56, 0.48, and 0.34 μM, respectively. SB939 is a pan-HDAC inhibitor binding all HDAC isozymes with similar affinity (...